Cas no 2227815-13-4 (rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227815-13-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6202326
• PubChem ID: 165843234
• Update Time: 2025-05-23

rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1785032
• 2227815-13-4

• Inchi： 1S/C10H14N2O2/c1-10(2)7(8(10)9(13)14)6-4-5-11-12(6)3/h4-5,7-8H,1-3H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： VCXMFRCVUGNGEP-SFYZADRCSA-N
• SMILES： OC([C@@H]1[C@@H](C2=CC=NN2C)C1(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid, identified by the CAS number 2227815-13-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group and a 1-methylpyrazole moiety, making it a valuable target for research into bioactive compounds.

The structure of this compound is characterized by its cyclopropane core, which is known for its strained geometry and reactivity. The presence of the 1-methylpyrazole group introduces additional electronic and steric effects, potentially influencing the compound's interactions with biological systems. Recent studies have highlighted the importance of such heterocyclic substituents in modulating the pharmacokinetic properties of molecules, including their absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in synthetic methodology have enabled the efficient construction of this compound. Researchers have employed various strategies, including transition-metal-catalyzed cyclopropanation reactions and enantioselective synthesis techniques, to access this compound with high enantiomeric purity. These methods not only enhance the scalability of the synthesis but also pave the way for further structural modifications to explore its biological profile.

In terms of biological activity, Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes implicated in cancer progression. The compound's ability to modulate these targets suggests its utility in the development of anticancer therapies.

Moreover, computational studies have provided insights into the molecular interactions that underpin its biological activity.Docking simulations have revealed that the compound can engage with key residues in target proteins through hydrogen bonding and hydrophobic interactions.The cyclopropane ring's rigidity contributes to favorable binding geometries, while the pyrazole group enhances electronic complementarity with the target binding site.

The synthesis and characterization of this compound have been extensively documented in recent literature.A notable study published in 2023 described a concise route to this molecule using a palladium-catalyzed coupling reaction.This approach not only streamlined the synthesis but also facilitated access to related analogs for structure–activity relationship (SAR) studies.Such investigations are crucial for optimizing the compound's pharmacological properties.

In addition to its direct applications as a drug candidate,this compound serves as a valuable tool for exploring fundamental aspects of organic chemistry.For example,researchers have utilized it as a substrate for studying ring-opening reactions under various conditions.These studies contribute to our understanding of cyclopropane chemistry and inform the design of more reactive or selective systems.

Looking ahead,the future development of Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid is likely to focus on expanding its biological profile.Through collaborative efforts between chemists and biologists,it is anticipated that this compound will undergo preclinical testing to evaluate its safety and efficacy.In parallel,synthetic chemists will continue to refine its synthesis and explore structural variations to enhance its therapeutic potential.

In conclusion,Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid represents an exciting addition to the arsenal of bioactive compounds available for drug discovery.The combination of its unique structure,recent synthetic advances,and promising biological activity positions it as a key molecule for future research efforts.The ongoing exploration of this compound underscores its importance in advancing both chemical science and therapeutic development.